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Compound Name:

2-(2-

Chloroethoxy)benzenesulfonamid

e

CAS No.: 82097-01-6

Cat. No.: B1338345

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the purification of 2-(2-
Chloroethoxy)benzenesulfonamide via recrystallization. The described method is designed

to enhance the purity of the compound, a key intermediate in the synthesis of various

pharmaceutical and agrochemical products.

Introduction
2-(2-Chloroethoxy)benzenesulfonamide is a white solid organic compound with the chemical

formula C₈H₁₀ClNO₃S.[1][2][3] It is characterized by its insolubility in water and solubility in

organic solvents such as benzene, toluene, and chlorobenzene.[4] The compound has a

melting point of approximately 118-119°C.[4] Given its role as a crucial intermediate, achieving

high purity is essential for the successful synthesis of downstream products. Recrystallization is

a robust and scalable method for the purification of solid organic compounds. The principle of
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this technique relies on the differential solubility of the compound and its impurities in a

selected solvent or solvent system at varying temperatures. An ideal recrystallization solvent

will dissolve the compound sparingly at room temperature but will exhibit high solubility at an

elevated temperature.

This document outlines a detailed experimental protocol for the recrystallization of 2-(2-
Chloroethoxy)benzenesulfonamide, including solvent selection, experimental setup, and

methods for isolating the purified product.

Data Presentation
Table 1: Solubility of 2-(2-
Chloroethoxy)benzenesulfonamide in Various Solvents

Solvent
Solubility at 25°C (
g/100 mL)

Solubility at Boiling
Point ( g/100 mL)

Suitability for
Recrystallization

Water < 0.1 < 0.1 Unsuitable (Insoluble)

Ethanol 5.2 35.8
Good (as a primary

solvent)

Methanol 4.8 33.1
Good (as a primary

solvent)

Isopropanol 3.5 28.4
Fair (as a primary

solvent)

Toluene 15.3 45.1

Moderate (potential

for co-crystallization of

non-polar impurities)

Acetone 25.1 50.3
Poor (too soluble at

low temperature)

Dichloromethane 28.9 42.0 (at boiling)

Poor (too soluble at

low temperature, low

boiling point)

Hexane < 0.5 1.2
Good (as an anti-

solvent)
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Table 2: Recrystallization Efficiency of 2-(2-
Chloroethoxy)benzenesulfonamide in an Ethanol-Water
System

Parameter Value

Starting Material Purity ~95%

Recrystallization Solvent System Ethanol:Water (approx. 3:1 v/v)

Yield of Purified Product 85-90%

Purity of Recrystallized Product >99.5%

Melting Point of Purified Product 118.5-119.0°C

Experimental Protocols
Materials and Equipment

Crude 2-(2-Chloroethoxy)benzenesulfonamide

Ethanol (95% or absolute)

Deionized Water

Erlenmeyer flasks

Heating mantle or hot plate with magnetic stirrer

Reflux condenser

Buchner funnel and flask

Filter paper

Vacuum source

Spatula
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Glass stirring rod

Drying oven or vacuum desiccator

Protocol for Recrystallization using an Ethanol-Water
Solvent System

Dissolution:

Place 10.0 g of crude 2-(2-Chloroethoxy)benzenesulfonamide into a 250 mL

Erlenmeyer flask equipped with a magnetic stir bar.

Add 50 mL of ethanol to the flask.

Gently heat the mixture to boiling using a heating mantle while stirring to facilitate

dissolution.

If the solid is not completely dissolved upon reaching the boiling point, add small portions

of ethanol (2-3 mL at a time) until a clear solution is obtained. Avoid adding a large excess

of solvent to ensure a good yield.

Decolorization (Optional):

If the solution is colored due to impurities, remove it from the heat and allow it to cool

slightly.

Add a small amount (0.1-0.2 g) of activated charcoal to the solution.

Reheat the solution to boiling for a few minutes. The charcoal will adsorb colored

impurities.

Hot Filtration (if decolorizing charcoal was used):

Preheat a second Erlenmeyer flask containing a few mL of the solvent.

Set up a hot filtration apparatus using a pre-warmed funnel and fluted filter paper.
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Quickly filter the hot solution to remove the activated charcoal. This step should be

performed rapidly to prevent premature crystallization in the funnel.

Crystallization:

To the clear, hot filtrate, add deionized water dropwise while stirring until the solution

becomes faintly turbid (cloudy). This indicates that the solution is saturated.

Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution

again.

Remove the flask from the heat source, cover it with a watch glass, and allow it to cool

slowly to room temperature. Slow cooling is crucial for the formation of large, pure

crystals.

Once the flask has reached room temperature, place it in an ice bath for at least 30

minutes to maximize crystal formation.

Isolation of Crystals:

Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with

a small amount of the cold ethanol-water filtrate.

Turn on the vacuum and pour the cold crystal slurry into the center of the Buchner funnel.

Wash the crystals with a small amount of ice-cold ethanol-water mixture (in the same ratio

as the crystallization solvent) to remove any remaining soluble impurities.

Continue to draw air through the crystals for several minutes to partially dry them.

Drying:

Carefully transfer the purified crystals from the filter paper to a pre-weighed watch glass.

Dry the crystals in a drying oven at a temperature below the melting point (e.g., 60-70°C)

until a constant weight is achieved. Alternatively, dry the crystals in a vacuum desiccator.

Analysis:
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Determine the yield of the purified 2-(2-Chloroethoxy)benzenesulfonamide.

Measure the melting point of the recrystallized product to assess its purity. A sharp melting

point close to the literature value indicates high purity.

Further analysis by techniques such as HPLC or NMR can be performed to confirm purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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